Cas no 2137664-04-9 (1H-1,2,3-Triazole-4-propanol, 1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel-)

• Product Name: 1H-1,2,3-Triazole-4-propanol, 1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel-
• CAS No: 2137664-04-9
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 5278528
• PubChem ID: 165874504
• Update Time: 2025-06-09

1H-1,2,3-Triazole-4-propanol, 1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-propanol, 1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel-
• 2137664-04-9
• rac-(3R,4S)-4-[4-(3-hydroxypropyl)-1H-1,2,3-triazol-1-yl]oxolan-3-ol
• EN300-696772

• Inchi： 1S/C9H15N3O3/c13-3-1-2-7-4-12(11-10-7)8-5-15-6-9(8)14/h4,8-9,13-14H,1-3,5-6H2/t8-,9-/m1/s1
• InChI Key： CWNAHZBPVIZMFZ-RKDXNWHRSA-N
• SMILES： O1C[C@H]([C@@H](C1)N1C=C(CCCO)N=N1)O

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 481.3±55.0 °C(Predicted)
• pka: 13.71±0.40(Predicted)

Additional information on 1H-1,2,3-Triazole-4-propanol, 1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel-

Exploring the Chemistry and Applications of 1H-1,2,3-Triazole-4-propanol, 1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel- (CAS No. 2137664-04-9)

The compound 1H-1,2,3-Triazole-4-propanol, 1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel- (CAS No. 2137664-04-9) is a fascinating molecule that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and materials science. Its unique structure, featuring a triazole ring and a tetrahydrofuran moiety, makes it a versatile building block for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the prevalence of triazole derivatives in pharmaceuticals and agrochemicals.

One of the key reasons for the growing interest in this compound is its relevance to click chemistry, a field that has revolutionized drug discovery and materials science. The 1,2,3-triazole ring, formed via azide-alkyne cycloaddition, is known for its stability and ability to mimic amide bonds, making it a valuable tool in bioconjugation and drug design. This has led to a surge in searches for "triazole-based drug candidates" and "click chemistry applications," reflecting the compound's importance in modern research.

In addition to its role in drug development, 1H-1,2,3-Triazole-4-propanol, 1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel- has potential applications in polymer chemistry. The hydroxyl and triazole functionalities allow for further derivatization, enabling the creation of novel functional materials. This aligns with the increasing demand for "smart polymers" and "biodegradable materials," topics that are trending in both academic and industrial circles.

The stereochemistry of this compound, indicated by the (3R,4S) configuration, is another area of interest. Chirality plays a critical role in the pharmacological activity of many drugs, and researchers are actively exploring how the rel- configuration influences the compound's properties. Searches for "chiral triazole synthesis" and "stereoselective reactions" highlight the importance of this aspect in current chemical research.

From a synthetic perspective, the preparation of CAS No. 2137664-04-9 often involves multi-step organic transformations, including cycloaddition reactions and stereoselective reductions. These methods are frequently discussed in forums and publications, with many chemists seeking optimized protocols for its synthesis. The compound's tetrahydrofuran segment, in particular, is a valuable motif in natural product synthesis, further driving its popularity.

Environmental and sustainability considerations are also shaping the discourse around this compound. With the rise of "green chemistry" and "sustainable synthesis," researchers are exploring eco-friendly routes to produce 1H-1,2,3-Triazole-4-propanol derivatives. This trend is reflected in the growing number of publications and patents focusing on catalyst-free reactions and renewable feedstocks.

In conclusion, 1H-1,2,3-Triazole-4-propanol, 1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel- (CAS No. 2137664-04-9) is a compound of significant scientific and industrial relevance. Its applications span drug discovery, materials science, and sustainable chemistry, making it a subject of ongoing research and innovation. As the demand for triazole-based compounds continues to grow, this molecule is poised to play a pivotal role in advancing these fields.